Cas no 2172226-41-2 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-(methoxymethyl)piperidine-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-(methoxymethyl)piperidine-4-carboxylic acid
• CAS No: 2172226-41-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6318018
• PubChem ID: 165554892
• Update Time: 2025-10-11

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-(methoxymethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-(methoxymethyl)piperidine-4-carboxylic acid
• 2172226-41-2
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-4-(methoxymethyl)piperidine-4-carboxylic acid
• EN300-1544422

• Inchi： 1S/C26H30N2O6/c1-33-17-26(24(30)31)11-14-28(15-12-26)23(29)10-13-27-25(32)34-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,22H,10-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： HLDYWNHTMXDTAJ-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)CCN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-(methoxymethyl)piperidine-4-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-(methoxymethyl)piperidine-4-carboxylic Acid (CAS No. 2172226-41-2)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-(methoxymethyl)piperidine-4-carboxylic acid, identified by its CAS number 2172226-41-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a piperidine ring. The presence of these structural elements not only contributes to the compound's unique chemical properties but also suggests its potential utility in various biochemical pathways. Specifically, the fluoren-9-yl group is known for its stability and fluorescence characteristics, which are highly valued in diagnostic and imaging applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes through targeted interactions with specific enzymes or receptors. 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-(methoxymethyl)piperidine-4-carboxylic acid has been investigated for its potential role in inhibiting key enzymes involved in inflammatory responses and cancer progression. Preliminary studies have shown that this compound can interact with piperidine-based targets, leading to significant alterations in cellular signaling pathways.

The methoxymethyl group present in the molecule is another critical feature that enhances its pharmacological profile. This group not only improves the solubility of the compound in aqueous environments but also contributes to its metabolic stability. Such properties are essential for ensuring effective drug delivery and prolonged biological activity. Furthermore, the methoxymethyl group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications.

One of the most exciting aspects of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-(methoxymethyl)piperidine-4-carboxylic acid is its potential application in the field of drug discovery. The compound's ability to interact with multiple biological targets makes it a versatile scaffold for developing novel therapeutics. For instance, researchers have explored its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases, including cardiovascular disorders and neurological conditions.

Recent advancements in computational chemistry have enabled more accurate predictions of a compound's biological activity based on its molecular structure. These computational tools have been instrumental in identifying promising candidates like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4-(methoxymethyl)piperidine-4-carboxylic acid for further experimental validation. By leveraging machine learning algorithms and molecular docking simulations, scientists can rapidly screen large libraries of compounds and prioritize those with the highest potential for therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group necessitates specialized synthetic techniques, such as palladium-catalyzed cross-coupling reactions, which are well-established in modern organic chemistry. These synthetic strategies not only highlight the complexity of working with such molecules but also underscore the importance of skilled chemists in bringing these compounds from laboratory-scale synthesis to viable drug candidates.

In addition to its pharmaceutical applications, 1-3-{(9H-fluoren-9-ylmethoxycarbonyl}amino)propanoyl}-4-(methoxymethyl)piperidine -4-carboxylic acid has shown promise in materials science research. The unique photophysical properties of the fluorene moiety make it an attractive component for developing advanced materials used in optoelectronic devices. For example, this compound could be incorporated into organic light-emitting diodes (OLEDs) or photovoltaic cells to enhance their performance and efficiency.

The growing body of evidence supporting the biological activity of this compound has prompted several academic institutions and pharmaceutical companies to invest in further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. By combining experimental data with computational modeling, researchers can gain deeper insights into how this compound interacts with biological systems and how these interactions can be optimized for therapeutic benefit.

The future prospects for 1-{(9H-fluoren -9-y lmethoxy carbony l}amino) propanoy l -4-(meth oxymethyl)piperidine -4-carboxylic acid are bright, with ongoing studies exploring its potential in treating various diseases. As our understanding of complex biological pathways continues to expand, so too does our ability to design molecules that can precisely modulate these pathways. This compound represents a prime example of how interdisciplinary research can lead to innovative solutions in medicine and beyond.